Cas no 880094-00-8 (1-[3-fluoro-5-(trifluoromethyl)phenyl]ethanol)

• Product Name: 1-[3-fluoro-5-(trifluoromethyl)phenyl]ethanol
• CAS No: 880094-00-8
• MF: C₉H₈F₄O
• MW: 208.152836799622
• MDL: MFCD23143006
• CID: 5225222
• PubChem ID: 20597094
• Update Time: 2026-03-07

1-[3-fluoro-5-(trifluoromethyl)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

• 1-[3-fluoro-5-(trifluoromethyl)phenyl]ethanol

• MDL： MFCD23143006
• Inchi： 1S/C9H8F4O/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-5,14H,1H3
• InChI Key： XODJGUXJHGDPTL-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC(C(F)(F)F)=CC(F)=C1)C

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes